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Compound of Interest

Compound Name:
(2-Methyl-1,3-dioxolan-4-

yl)methanol

CAS No.: 3773-93-1

Cat. No.: B1607183 Get Quote

(2-Methyl-1,3-dioxolan-4-yl)methanol, commonly known in the scientific community by its

trivial name Solketal or as (±)-2,2-Dimethyl-1,3-dioxolane-4-methanol, is a protected form of

glycerol. Its utility in drug development and chemical synthesis is significant, primarily serving

as a versatile chiral intermediate for the synthesis of complex molecules. However, its physical

and chemical properties necessitate a robust understanding of its potential hazards to ensure

the safety of laboratory personnel.

This guide serves as a technical resource for researchers, scientists, and drug development

professionals. It moves beyond a simple recitation of safety data sheet (SDS) information,

providing a synthesized, in-depth analysis of the hazards associated with (2-Methyl-1,3-
dioxolan-4-yl)methanol and a framework for its safe handling, storage, and emergency

management. The protocols and recommendations herein are designed to create a self-

validating system of safety, grounded in authoritative data and practical, field-proven insights.

Comprehensive Hazard Profile and Risk
Assessment
A thorough understanding of a chemical's intrinsic hazards is the foundation of any effective

safety protocol. (2-Methyl-1,3-dioxolan-4-yl)methanol presents a multi-faceted risk profile that

includes combustibility, irritation, and potential long-term health effects.
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GHS Classification and Toxicological Summary
The Globally Harmonized System (GHS) provides a standardized framework for classifying

chemical hazards. Based on consolidated data from multiple suppliers, the hazard profile is

summarized below. It is crucial to note that while some sources classify the material as a

Category 4 Flammable liquid (H227 Combustible liquid), others may use the more general

H226 (Flammable liquid and vapor). The more conservative approach is to manage it as a

significant fire risk.[1]

Hazard Class GHS Category Hazard Statement Primary Risk

Flammable Liquids Category 4
H227: Combustible

liquid

Fire upon heating or

exposure to ignition

sources

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation[1]

Localized redness,

inflammation upon

contact

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation[1]

Significant eye

irritation, potential for

damage

Reproductive Toxicity Category 2

H361: Suspected of

damaging fertility or

the unborn child

Potential for long-term

reproductive harm

Specific Target Organ

Toxicity
Category 3

H335: May cause

respiratory irritation[1]

Irritation of the

respiratory tract upon

inhalation

This data is a synthesis of information from multiple authoritative sources. Always consult the

specific Safety Data Sheet provided by your supplier.

The warning of potential reproductive toxicity (H361) is particularly significant and mandates

stringent handling controls to minimize exposure, especially for personnel of child-bearing

potential.
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Physicochemical Properties and Their Safety
Implications
Understanding the physical properties of a substance is critical to explaining the causality

behind handling protocols.

Property Value Safety Implication

Flash Point 80 °C / 176 °F[2]

The liquid will produce

sufficient vapors to ignite in the

presence of an ignition source

at or above this temperature.

This dictates the need to store

away from heat and open

flames.

Boiling Point 188 °C

High boiling point suggests low

volatility at room temperature,

but vapor concentrations can

increase upon heating.

Vapor Density >1 (Air = 1)

Vapors are heavier than air

and can accumulate in low-

lying areas, posing a risk of

ignition from a distant source.

Incompatibilities
Acids, Strong oxidizing

agents[2]

Contact with these materials

can lead to vigorous,

potentially hazardous

reactions. Segregated storage

is mandatory.

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is paramount. This begins with robust engineering

controls, supplemented by appropriate and correctly used PPE.
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Engineering Controls: The First Line of Defense
Engineering controls are designed to isolate personnel from the chemical hazard.

Ventilation: All handling of (2-Methyl-1,3-dioxolan-4-yl)methanol should be conducted in a

well-ventilated area.[3][4] For procedures involving heating, aerosol generation, or the use of

quantities greater than a few milliliters, a certified chemical fume hood is mandatory. This is

to prevent the inhalation of vapors, which may cause respiratory irritation.[1]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in any laboratory where this chemical is handled.[5] Their location should be clearly marked

and kept unobstructed.

Personal Protective Equipment (PPE): A Deliberate
Selection Process
PPE is not a substitute for good engineering controls but is essential for protecting against

residual risks and accidental contact. The selection of PPE must be a deliberate process based

on the specific laboratory task.

Eye and Face Protection: Due to its classification as a serious eye irritant (H319), chemical

safety goggles are the minimum requirement.[6] A face shield worn over goggles is

recommended for additional protection during bulk transfers or when there is a heightened

risk of splashing.[7]

Skin Protection:

Gloves: Wear appropriate protective gloves to prevent skin contact.[4][6] While specific

breakthrough times are not always available, gloves made of nitrile rubber or butyl rubber

are generally recommended for incidental contact. Always inspect gloves for tears or holes

before use and change them immediately if contamination is suspected.

Clothing: A standard laboratory coat is required. For larger-scale operations, a chemical-

resistant apron should be worn over the lab coat.[4] Contaminated work clothing should

not be allowed out of the workplace and should be laundered separately.[3][6]
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Respiratory Protection: Under conditions of adequate engineering controls (i.e., a chemical

fume hood), respiratory protection is typically not required. If a situation arises where vapor

concentrations may exceed exposure limits (e.g., a large spill in a poorly ventilated area), a

NIOSH/MSHA-approved respirator with an organic vapor cartridge must be used.[4][5]

Required PPE

Task Assessment:
Handling (2-Methyl-1,3-dioxolan-4-yl)methanol

Scale of Operation?

Small Scale Transfer
(<50 mL, ambient temp)

Small

Large Scale / Heating /
Risk of Aerosol

Large

Minimum PPE

• Nitrile Gloves
• Lab Coat
• Chemical Safety Goggles

Enhanced PPE

• Chemical Fume Hood MANDATORY
• Nitrile or Butyl Rubber Gloves
• Chemical Resistant Apron
• Chemical Goggles & Face Shield

Click to download full resolution via product page

PPE selection workflow based on task scale.

Safe Handling, Storage, and Disposal Protocols
Adherence to standardized protocols is essential for minimizing risk during routine laboratory

operations.

Experimental Protocol: General Handling and Use
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Preparation: Before beginning work, ensure all necessary engineering controls are

operational and all required PPE is available and in good condition. Clear the work area of

unnecessary items.

Aliquotting/Transfer: Conduct all transfers of the chemical within a chemical fume hood to

minimize inhalation exposure. Use only compatible, properly labeled containers.

Prohibited Actions: Do not eat, drink, or smoke in any area where this chemical is being

handled or stored.[3][6]

Hygiene: After handling, always wash hands thoroughly with soap and water before leaving

the laboratory.[3][4]

Ignition Sources: Keep the chemical away from all sources of ignition, including open flames,

hot surfaces, and sparks.[2] Use non-sparking tools for transfers where appropriate.[8]

Storage Protocol
Container: Keep containers tightly closed when not in use to prevent the escape of vapors.

[3][4] Polyethylene or polypropylene containers are suitable.[3]

Location: Store in a cool, dry, well-ventilated area designated for chemical storage.[2][4][5]

Segregation: Store separately from incompatible materials, particularly strong oxidizing

agents and acids.[2]

Temperature: Some suppliers recommend refrigerated storage (Store below 4°C/39°F).[5]

Always follow the specific storage recommendations on the supplier's label and SDS.

Waste Disposal
Dispose of unused material and its container as hazardous waste.[6] All waste must be

collected in a designated, properly labeled, and sealed container. Disposal must be carried out

in strict accordance with all federal, state, and local environmental regulations. Do not allow the

product to enter drains or waterways.[3][6]
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Emergency Procedures: A Framework for Rapid
Response
Preparedness is key to mitigating the consequences of an accidental release or exposure.

Accidental Release Measures
In the event of a spill, the primary objectives are to ensure personnel safety, contain the spill,

and decontaminate the area.
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Immediate Actions

Containment & Cleanup

Spill Detected

Alert personnel in the immediate area

Evacuate if spill is large,
vapors are high, or you

are unsure of the hazard
Remove all ignition sources

Don appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain the spill with non-combustible
absorbent material (sand, vermiculite)

Carefully collect absorbed material
into a labeled, sealable container

Decontaminate the area with
soap and water

Dispose of waste through
EHS or approved channels

Click to download full resolution via product page

Logical workflow for responding to a chemical spill.

Experimental Protocol: Spill Cleanup

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1607183?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evacuate and Alert: Clear the area of all non-essential personnel.[3]

Ventilate: Ensure the area is well-ventilated.

Don PPE: Wear, at a minimum, a lab coat, chemical-resistant gloves, and chemical safety

goggles.

Contain: For small spills, contain and absorb the liquid with an inert, non-combustible

material such as sand, earth, or vermiculite.[3]

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[3]

Decontaminate: Clean the spill area thoroughly with soap and water.

Large Spills: For large spills, evacuate the area immediately and contact your institution's

Environmental Health and Safety (EHS) department.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury. Always

have the SDS readily available for emergency responders.

Inhalation: If vapors are inhaled, immediately move the affected person to fresh air and keep

them at rest in a position comfortable for breathing.[6][8] If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[8]

Skin Contact: Remove all contaminated clothing immediately. Wash the affected skin

thoroughly with plenty of soap and water.[2][6] If skin irritation occurs, seek medical advice.

[6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open to ensure complete irrigation.[2][8] Remove contact lenses

if present and easy to do.[6] Seek immediate medical attention from an eye specialist.[6]

Ingestion: Do NOT induce vomiting.[2][8] Rinse the mouth with water. If the person is

conscious, have them drink 200-300 ml of water.[6] Seek immediate medical attention.[2][6]
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Fire-Fighting Measures
While not highly flammable, (2-Methyl-1,3-dioxolan-4-yl)methanol is a combustible liquid.[2]

Suitable Extinguishing Media: Use carbon dioxide (CO2), dry chemical powder, or alcohol-

resistant foam.[2] Water spray may be used to cool containers exposed to fire.[2][6]

Hazards: Containers may burn or explode when heated.[2][3] Fire may produce irritating or

toxic gases.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6]

Conclusion
(2-Methyl-1,3-dioxolan-4-yl)methanol is a valuable chemical intermediate whose risks are

manageable through a disciplined and informed approach to safety. The core principles of this

approach are a comprehensive understanding of the substance's hazards, the consistent

application of engineering controls, the deliberate selection and use of personal protective

equipment, and strict adherence to established protocols for handling, storage, and emergency

response. By integrating these principles into all laboratory workflows, researchers can mitigate

the risks and handle this compound with a high degree of confidence and safety.

References
Apollo Scientific. (2023, March 12). 2,2-Dimethyl-1,3-dioxolan-4-ylmethanol Safety Data
Sheet.
Cole-Parmer. Material Safety Data Sheet - n-Pentadecane, 99% [This reference discusses
general lab safety principles applicable to organic compounds].
BASF. (2026, January 28). Safety data sheet - Isopropylideneglycerol acrylate raw [This SDS
for a related compound contains relevant first aid and handling information for the dioxolane
structure].
PubChem. (2-Methyl-1,3-dioxolan-4-yl)methanol. National Center for Biotechnology
Information.
Cole-Parmer. Material Safety Data Sheet - (R)-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol,
98%.
Fisher Scientific. (2025, December 19). SAFETY DATA SHEET - (S)-(+)-2,2-Dimethyl-1,3-
dioxolane-4-methanol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b1607183?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://download.basf.com/p1/000000000030793057_SDS_GEN_IL/en_IL/IPGA_Raw_30793057_SDS_GEN_IL_en_1-0.pdf
https://www.fishersci.com/store/msds?partNumber=AC218070050&productDescription=%28S%29-%28%2B%29-2%2C2-DIMETHYL-1%2C3+5GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR019104_msds.pdf
https://download.basf.com/p1/000000000030793057_SDS_GEN_IL/en_IL/IPGA_Raw_30793057_SDS_GEN_IL_en_1-0.pdf
https://www.benchchem.com/product/b1607183?utm_src=pdf-body
https://www.benchchem.com/product/b1607183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sigma-Aldrich. (2024, September 7). SAFETY DATA SHEET - 2,2-Dimethyl-1,3-dioxolan-4-
ylmethanol.
TCI Chemicals. SAFETY DATA SHEET - 4-Methyl-1,3-dioxolane [This SDS provides good
general guidance on PPE for dioxolane structures].
Fisher Scientific. (2009, April 27). Safety Data Sheet - Methanol [This SDS is for a different
chemical but provides excellent, detailed examples of handling and first aid protocols for
organic liquids].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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